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Compound of Interest

Compound Name: Trimethylsulfonium iodide

Cat. No.: B124971 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylsulfonium iodide (TMSI), CAS Number 2181-42-2, is a versatile and reactive

sulfonium salt widely employed in organic synthesis. It serves as a crucial precursor to

dimethylsulfonium methylide, a sulfur ylide that is a key reagent in the Johnson-Corey-

Chaykovsky reaction for the synthesis of epoxides, cyclopropanes, and aziridines. This

technical guide provides a comprehensive overview of its chemical properties, spectral data,

safety and handling protocols, and detailed experimental procedures for its synthesis and

application.

Chemical and Physical Properties
Trimethylsulfonium iodide is a white to off-white or yellowish crystalline solid.[1] It is soluble

in water, alcohol, tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO).[1] Its key physical and

chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 2181-42-2 [2]

Molecular Formula C₃H₉IS [3]

Molecular Weight 204.07 g/mol [2][3]

Appearance
White to yellowish crystalline

solid
[1][4]

Melting Point 215 - 220 °C [2][4]

Solubility
Soluble in water, alcohol, THF,

DMSO
[1]

InChI Key
VFJYIHQDILEQNR-

UHFFFAOYSA-M
[3]

Spectroscopic Data
Spectroscopic analysis is essential for the verification of the identity and purity of

Trimethylsulfonium iodide.

Spectrum Type Solvent
Chemical Shift (δ) /
Notes

Reference(s)

¹H NMR DMSO-d₆
2.940 ppm (singlet,

9H)
[4]

¹³C NMR D₂O

Spectrum available,

specific shift not

detailed in search

results.

[3]

Synthesis of Trimethylsulfonium Iodide
Trimethylsulfonium iodide can be readily synthesized in the laboratory via the Sₙ2 reaction

between dimethyl sulfide and methyl iodide.
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Experimental Protocol
A straightforward procedure for the synthesis of Trimethylsulfonium iodide is as follows:

Combine dimethyl sulfide (1.0 equivalent) and methyl iodide (1.0 equivalent) in a suitable

reaction vessel.

Stir the mixture at room temperature (approx. 25 °C) for 15 hours.

The product, Trimethylsulfonium iodide, will precipitate as a white solid.

Collect the solid by filtration.

To purify, the resulting solid can be crushed and recrystallized from absolute ethanol.[5]

Synthesis Workflow
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Caption: Synthesis workflow for Trimethylsulfonium iodide.

Applications in Organic Synthesis: The Johnson-
Corey-Chaykovsky Reaction
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The primary application of Trimethylsulfonium iodide is as a precursor for dimethylsulfonium

methylide, [(CH₃)₂S⁺CH₂⁻], a sulfur ylide.[1] This ylide is generated in situ by treating TMSI

with a strong base and is used to convert aldehydes and ketones to epoxides.[5][6]

Mechanism Overview
The process involves two key stages:

Ylide Formation: A strong base deprotonates the trimethylsulfonium cation to form the

reactive sulfur ylide.

Epoxidation: The nucleophilic ylide attacks the carbonyl carbon of a ketone or aldehyde. The

resulting intermediate undergoes an intramolecular Sₙ2 reaction to form a three-membered

epoxide ring, with dimethyl sulfide as a neutral leaving group.[6]
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Johnson-Corey-Chaykovsky Reaction Mechanism

Step 1: Ylide Formation

Step 2: Epoxidation
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Caption: Mechanism of the Johnson-Corey-Chaykovsky Reaction.
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Experimental Protocol: Epoxidation of Allyl
Cyclohexanone
The following protocol is an example of a Johnson-Corey-Chaykovsky epoxidation.[5]

Preparation: Add Trimethylsulfonium iodide (1.65 eq.) to dry dimethyl sulfoxide (DMSO, 25

mL) and stir until the salt is completely dissolved.

Addition of Substrate: Add the starting material, allyl cyclohexanone (7.15 mmol, 1.0 eq.), to

the solution.

Ylide Generation and Reaction: Add a solution of potassium tert-butoxide (KOtBu, 1.65 eq.)

in DMSO (17 mL).

Reaction Time: Stir the resulting solution at room temperature for 2 hours.

Workup: Quench the reaction by adding H₂O. Extract the mixture with ethyl ether.

Purification: Wash the combined organic phases with H₂O and dry over anhydrous MgSO₄.

Evaporate the solvent under reduced pressure. The crude product can be further purified by

column chromatography to yield the desired epoxide.[5]

Safety and Handling
Trimethylsulfonium iodide is considered hazardous and requires careful handling. It is

classified as a skin, eye, and respiratory irritant.[7][8]
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Hazard Information Precautionary and First Aid Measures

GHS Classification

Skin Irritant (Category 2), Serious Eye Irritant

(Category 2), Specific Target Organ Toxicity -

Single Exposure (Category 3, Respiratory

System)[7][8]

Signal Word Warning[7]

Hazard Statements

H315: Causes skin irritation.[7] H319: Causes

serious eye irritation.[7] H335: May cause

respiratory irritation.[7]

Handling

Use in a well-ventilated area.[4] Wear protective

gloves, clothing, and eye/face protection.[4]

Avoid breathing dust.[7] Wash hands thoroughly

after handling.[4]

Storage

Store in a cool, dry, well-ventilated place.[8]

Keep container tightly closed.[4] Store locked

up.[4] Incompatible with strong oxidizing agents

and strong bases.[4]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If irritation persists, get

medical advice.[4][7]

First Aid (Skin)

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice. Take off

contaminated clothing and wash before reuse.

[4]

First Aid (Inhalation)

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

[4]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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